Cas no 4437-08-5 (Fumaranilic Acid)
Fumaranilic Acid structure
Product Name:Fumaranilic Acid
CAS No:4437-08-5
MF:C10H9NO3
MW:191.183362722397
CID:929451
PubChem ID:668160
Update Time:2025-04-19
Fumaranilic Acid Chemical and Physical Properties
Names and Identifiers
-
- Fumaranilic Acid
- N-phenylmaleanilic acid; 4-(Phenylamino)-4-oxo-2-butenoic acid; maleic acid monoanilide; phenyl maleamic acid; 4-(phenylamino)-4-oxo-(Z)-2-butenoic acid; 4-OXO-4-(PHENYLAMINO)CROTONIC ACID; 4-Oxo-4-anilino-2-butenoic acid; TIMTEC-BB SBB003637; N-phenyl-maleamic acid; 4-OXO-4-PHENYLAMINO-2-BUTENOIC ACID; AKOS MSC-0763; 4-Oxo-4-phenylamino-2-butenoic acid; (Z)-4-oxo-4-(phenylamino)but-2-enoic acid; (E)-3-PHENYLCARBAMOYL-ACRYLIC ACID; 4-Oo
- AKOS001469036
- CCG-56177
- 4-Anilino-4-oxo-2-butenoic acid
- (E)-4-anilino-4-oxo-but-2-enoic acid
- 2-Butenoic acid, 4-oxo-4-(phenylamino)-, (2E)-
- 4437-08-5
- NSC163935
- 4-Oxo-4-(phenylamino)but-2-enoic acid
- NSC-163935
- CS-0327518
- 2-BUTENOIC ACID, 4-OXO-4-(PHENYLAMINO)-, (E)-
- WHZLCOICKHIPRL-VOTSOKGWSA-N
- STK723974
- (2E)-4-anilino-4-oxobut-2-enoic acid
- VS-06728
- SR-01000645151-1
- (E)-4-anilino-4-oxobut-2-enoic acid
- (E)-4-oxo-4-(phenylamino)but-2-enoic acid
- NSC400304
- EINECS 253-707-3
- NSC-400304
- UNII-GU3Y58DZ22
- 4-Oxo-4-phenylamino-2-butenoic acid
- (2E)-4-Oxo-4-(phenylamino)-2-butenoic acid
- J-640271
- BBL018691
- 37902-58-2
- CHEMBL346869
- A823927
- HMS1531N13
- J-800263
- (2E)-4-oxo-4-(phenylamino)but-2-enoic acid
- (2E)-3-(phenylcarbamoyl)prop-2-enoic acid
- 3-Phenylcarbamoyl-acrylic acid
- NSC 163935
- SCHEMBL1683255
- DTXSID101334221
- fumaranilic
- BDBM50136863
- 4-Oxo-4-(phenylamino)but-2-enoicacid
- GU3Y58DZ22
- SCHEMBL2831352
- Z56176633
- NSC 400304
- FUMARAMIC ACID, N-PHENYL-
-
- Inchi: 1S/C10H9NO3/c12-9(6-7-10(13)14)11-8-4-2-1-3-5-8/h1-7H,(H,11,12)(H,13,14)/b7-6-
- InChI Key: WHZLCOICKHIPRL-SREVYHEPSA-N
- SMILES: OC(/C=C\C(NC1C=CC=CC=1)=O)=O
Computed Properties
- Exact Mass: 191.05827
- Monoisotopic Mass: 191.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 66.4
- LogP: 1.33890
Fumaranilic Acid Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
4437-08-5 (Fumaranilic Acid) Related Products
- 6973-77-9((2Z)-3-(naphthalen-1-yl)carbamoylprop-2-enoic acid)
- 555-59-9(Maleanilic Acid)
- 37902-58-2(4-Oxo-4-(phenylamino)crotonic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk